Cas no 328090-46-6 (5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 328090-46-6
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD03819474
• CID: 3111642
• PubChem ID: 693926
• Update Time: 2025-10-31

5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethoxy-phenyl)-4-ethyl-4H-[1,2,4]triazole-3-thiol
• STK422072
• CCG-15887
• STK711726
• 5-(4-ethoxyphenyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3-(4-ethoxyphenyl)-4-ethyl-1H-1,2,4-triazole-5-thione
• AKOS001605196
• HMS1609G08
• AKOS003325797
• 3-(4-ETHOXYPHENYL)-4-ETHYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• BBL016393
• 328090-46-6
• VS-05309
• DTXSID901167624
• SR-01000415006
• SR-01000415006-1
• H22691
• AG-205/37047099
• EU-0036336
• ALBB-003292
• 5-(4-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• MFCD03819474
• 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03819474
• Inchi： 1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)9-5-7-10(8-6-9)16-4-2/h5-8H,3-4H2,1-2H3,(H,14,17)
• InChI Key： WEKYVARPSFWPBN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OCC)N1CC

Computed Properties

• Exact Mass: 249.09358328Da
• Monoisotopic Mass: 249.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69Ų

5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 328090-46-6)

The compound 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol, identified by its CAS number 328090-46-6, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a triazole core substituted with an ethoxyphenyl group and an ethyl thiol moiety, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Structurally, the presence of the triazole ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The ethoxyphenyl group introduces a hydrophobic aromatic region, while the ethyl thiol moiety adds a polar, sulfur-rich component. This combination of functional groups makes the compound an intriguing subject for studying its potential pharmacological effects.

In recent years, there has been growing interest in triazole derivatives due to their versatility and efficacy in various therapeutic contexts. The triazole scaffold is well-documented for its role in antimicrobial, antiviral, and anti-inflammatory agents. For instance, studies have highlighted the importance of triazole derivatives in developing treatments for fungal infections, where their ability to disrupt fungal cell wall synthesis is particularly valuable.

The 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol molecule may exhibit similar properties, given its structural resemblance to known bioactive triazole compounds. The ethyl thiol group is particularly noteworthy, as sulfur-containing thioles have been shown to modulate enzyme activity and cellular signaling pathways. This suggests that the compound could have applications in areas such as cancer therapy or neurodegenerative diseases, where enzyme inhibition is a key mechanism of action.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design experiments with higher confidence. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can assess how 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol might interact with specific protein targets. These studies often reveal novel binding modes or allosteric effects that were not previously understood.

One particularly exciting area of research involves the use of triazole derivatives as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. The triazole ring in 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol could potentially disrupt kinase activity by competing with ATP for binding sites or by inducing conformational changes in the enzyme. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases, making it a valuable lead for further development.

Another emerging application of triazole-based compounds is in the treatment of infectious diseases caused by resistant pathogens. The rise of multidrug-resistant bacteria and fungi has necessitated the discovery of new therapeutic agents. The unique structural features of 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol, including its aromatic ring system and sulfur-rich thiol group, make it a strong candidate for developing novel antimicrobial strategies. Researchers are exploring its potential against Gram-positive bacteria and certain fungal species with promising preliminary results.

The synthesis of this compound presents an interesting challenge due to the need to introduce multiple functional groups while maintaining structural integrity. Advanced synthetic methodologies such as cross-coupling reactions and transition-metal catalysis have been employed to construct the desired triazole core efficiently. These techniques not only improve yield but also allow for modifications that can fine-tune pharmacological properties.

In vitro studies have begun to uncover the biological activity of 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol, revealing potential roles in modulating inflammatory responses and oxidative stress pathways. The ethoxyphenyl group may contribute to anti-inflammatory effects by interacting with lipid peroxidation products or by inhibiting pro-inflammatory cytokine production. Meanwhile, the ethyl thiol moiety could scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage associated with various pathological conditions.

The compound's ability to cross cell membranes also makes it attractive for drug delivery applications. By optimizing solubility and permeability through structural modifications, researchers hope to enhance its bioavailability and therapeutic efficacy. Nanotechnology-based delivery systems are being explored as potential vehicles for administering this compound efficiently.

Future research directions include exploring the compound's interactions with nucleic acids and other biomolecules using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. Understanding these interactions at a molecular level will provide insights into its mechanism of action and guide further optimization efforts.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of novel therapeutic agents like 5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 328090-46-6). Such partnerships can accelerate preclinical testing and bring promising candidates closer to clinical trials. Regulatory agencies are also increasingly supportive of innovative approaches to drug development, recognizing the urgent need for new treatments against prevalent diseases.

In conclusion,5-(4-Ethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol represents a fascinating molecule with diverse potential applications in medicine and biotechnology. Its unique structural features position it as a valuable scaffold for developing new drugs targeting infections diseases、cancer、and inflammatory disorders。With continued research efforts，this compound holds promise for improving human health outcomes in the coming years.